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Compound of Interest

Compound Name: Hydrate scandium

CAS No.: 12135-07-8

Cat. No.: B14707920

Get Quote

Executive Summary
This guide details the operational framework for utilizing hydrated scandium(III) triflate

[Sc(OTf)₃] in asymmetric organic synthesis. Historically, Lewis acid catalysis required strictly

anhydrous conditions to prevent catalyst decomposition (e.g., TiCl₄, AlCl₃). Scandium triflate

represents a paradigm shift: it is a "Water-Compatible Lewis Acid" (WCLA) that functions

effectively in aqueous media.

This note focuses on the Asymmetric Hydroxymethylation and Aldol reactions, where the

stability of the hydrated scandium cation (

) allows for the use of aqueous reagents (such as formalin) and simplifies benchtop handling.
We provide a validated protocol for generating chiral Sc-complexes in situ using chiral
bipyridine ligands.

Mechanistic Principles: The "Hydrated" Advantage
The Stability of the Hydrated Cation
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Unlike boron or aluminum Lewis acids, scandium(III) has an ionic radius (0.745 Å) that allows it

to form a stable, exchange-labile hydration shell. In aqueous solution, Sc(OTf)₃ exists primarily

as the species

(where

is typically 8 or 9).

Water-Tolerance: The hydration shell protects the metal center from irreversible hydrolysis

(formation of insoluble oxides) while remaining labile enough to allow substrate coordination.

Lewis Acidity: Even when hydrated, the Sc(III) center retains sufficient electron-withdrawing

power to activate carbonyls, a property attributed to its high charge density and the electron-

withdrawing nature of the triflate counter-anions.

Chiral Environment Construction
For asymmetric synthesis, the achiral water molecules in the inner coordination sphere must be

displaced by a chiral ligand. Research by Shu Kobayashi and colleagues demonstrated that

chiral bipyridine (BiPy) or Pybox ligands can effectively displace coordinated water molecules

to form an active chiral cation

.

Catalytic Cycle Visualization
The following diagram illustrates the equilibrium between the resting hydrated state and the

active chiral cycle.
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Figure 1: Catalytic cycle of hydrated scandium in aqueous media. Note the reversible

displacement of water ligands.

Application Note: Asymmetric Hydroxymethylation
The most potent application of hydrated scandium chemistry is the asymmetric

hydroxymethylation of silicon enolates using aqueous formaldehyde (formalin). This reaction is
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notoriously difficult with traditional Lewis acids, which decompose instantly in formalin.

Reaction Overview
Catalyst: Sc(OTf)₃ (10 mol%) + Chiral Bipyridine Ligand (12 mol%).[1]

Reagents: Silyl Enol Ether + 37% Aqueous Formaldehyde (Formalin).

Solvent: DME/Water or THF/Water mixtures.

Outcome: High yield and enantioselectivity (up to 94% ee) of hydroxymethylated products.[2]

[3]

Comparative Data: Solvent Effects
The "hydrated" nature is not just a tolerance; it is a requirement for the solubility of the active

species.

Solvent System Yield (%) ee (%) Observation

DME / Water (9:1) 92 91
Optimal System.

Homogeneous.

THF / Water (9:1) 88 89 Good reactivity.

Pure Dichloromethane <10 --

Catalyst poorly

soluble; Formalin

separates.

Pure Water 45 60

Micellar conditions

required for higher

yield.

Detailed Experimental Protocol
Protocol: Sc(OTf)₃-Catalyzed Asymmetric
Hydroxymethylation
Objective: Synthesis of chiral β-hydroxy ketones using aqueous formalin.
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Materials
Scandium(III) Triflate: [Sc(OTf)₃] (Commercial grade, anhydrous or hydrated is acceptable as

water is added).

Ligand: (R,R)-Chiral Bipyridine (e.g., Kobayashi's ligand system).

Substrate: Trimethylsilyl enol ether of propiophenone.

Reagent: Formalin (37% aq. HCHO).

Solvent: Dimethoxyethane (DME) and Distilled Water.

Workflow Diagram

1. Catalyst Prep
Mix Sc(OTf)3 + Ligand
in DME/H2O (0°C, 1h)

2. Reagent Addition
Add Silyl Enol Ether

then Formalin

3. Reaction
Stir at 0°C

(6 - 24 hours)

4. Quench & Workup
Add sat. NaHCO3
Extract with DCM

5. Purification
Silica Gel Column
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Figure 2: Step-by-step workflow for the asymmetric hydroxymethylation protocol.

Step-by-Step Procedure
Catalyst Formation (In-Situ):

In a round-bottom flask, dissolve Sc(OTf)₃ (0.05 mmol, 10 mol%) and the Chiral Bipyridine

Ligand (0.06 mmol, 12 mol%) in a mixture of DME (3.0 mL) and water (0.3 mL).

Critical Step: Stir the mixture vigorously at 0°C for 1 hour. The solution should become

clear, indicating the formation of the chiral cationic complex

.

Reaction Initiation:

Add the silyl enol ether (0.5 mmol, 1.0 equiv) to the catalyst solution.

Immediately add aqueous Formalin (37% HCHO, 100 µL, ~2.5 equiv).
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Note: The order of addition ensures the catalyst activates the aldehyde in the presence of

the nucleophile.

Incubation:

Stir the reaction mixture at 0°C. Monitor via TLC (typically 6 to 24 hours).

Checkpoint: The reaction is heterogeneous initially but may homogenize.

Workup and Hydrolysis:

Quench the reaction by adding saturated aqueous NaHCO₃.

Extract the aqueous layer three times with Dichloromethane (DCM).

Dry the combined organic layers over Na₂SO₄ and concentrate under reduced pressure.

Note: The silyl group is usually cleaved during the workup/column chromatography,

yielding the free alcohol. If the silyl ether persists, treat with TBAF/THF.

Purification:

Purify the crude residue via flash chromatography on silica gel (Hexane/EtOAc eluent).

Troubleshooting & Optimization
Low Enantioselectivity:

Cause: Insufficient ligand equilibration time or high temperature.

Fix: Ensure the Catalyst Prep step (Step 1) runs for at least 1 hour. Maintain reaction

temperature strictly at 0°C or -20°C.

Low Yield:

Cause: Hydrolysis of the silyl enol ether before reaction.

Fix: Although Sc(OTf)₃ is water-compatible, the silyl enol ether is moisture sensitive.

Ensure the silyl enol ether is high quality. Increase the ratio of DME (organic co-solvent) to
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solubilize the enol ether.

Catalyst Recovery:

The aqueous layer after extraction contains the Sc(III) species. It can be concentrated and

reused, though fresh ligand is often required for maximum enantioselectivity in subsequent

runs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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